Ethyl 2-(3-phenylpropanamido)benzo[d]thiazole-6-carboxylate

• IUPAC Name: ethyl 2-(3-phenylpropanoylamino)-1,3-benzothiazole-6-carboxylate
• InChI: InChI=1S/C19H18N2O3S/c1-2-24-18(23)14-9-10-15-16(12-14)25-19(20-15)21-17(22)11-8-13-6-4-3-5-7-13/h3-7,9-10,12H,2,8,11H2,1H3,(H,20,21,22)
• InChI Key: FJRJSGWLLUECFY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(C=C1)N=C(S2)NC(=O)CCC3=CC=CC=C3
• Molecular Formula: C19H18N2O3S
• Molecular Weight: 354.4 g/mol
• CAS No.: 946360-12-9

Description

Ethyl 2-(3-phenylpropanamido)benzo[d]thiazole-6-carboxylate is a useful research compound. Its molecular formula is C19H18N2O3S and its molecular weight is 354.42. The purity is usually 95%.
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Scientific Research Applications

Photochemical Rearrangements

• Ethyl 2-(3-phenylpropanamido)benzo[d]thiazole-6-carboxylate and related compounds have been studied for their photochemical rearrangement properties. For instance, 4-alkyl or 4-phenyl substituted 2,3-dihydro-6H-1,3-thiazine-5-carboxylates, when photolysed, show interesting rearrangements like the formation of thiazolidines and acyclic thioamido-dienes (Bhatia et al., 1998).

Synthetic Studies in Peptides

• The compound is utilized in synthetic studies, especially in the context of peptides. For example, derivatives of thiazoline peptides have been prepared using similar compounds, revealing the racemization of amino acid residues in the process of thiazoline ring formation (Hirotsu et al., 1970).

Pharmacological Studies

• In pharmacology, the synthesis and evaluation of anti-inflammatory activities of compounds derived from this compound have been explored. Such studies aim to identify new therapeutic agents with consistent anti-inflammatory properties (Tozkoparan et al., 2000).

Novel Compound Design

• Research has been conducted on designing novel compounds using this compound for various applications, including potential therapeutic uses. This involves the cyclization of thioamide with chloroacetoacetate and studying the structural properties of the products (Li-jua, 2015).

Antiproliferative and Apoptotic Activity

• Compounds derived from this compound have been tested for antiproliferative activity against cancer cells, demonstrating the ability to induce apoptotic pathways in human lung carcinoma cells (Raffa et al., 2019).

Antiparasitic Research

• Research also includes the exploration of these compounds for antiparasitic effects, particularly against Trypanosoma brucei, the pathogen causing human African trypanosomiasis. This includes the synthesis of analogues and testing their efficacy and toxicity (Patrick et al., 2016).